4-Methoxyestrone
Overview
Description
4-Methoxyestrone is an endogenous, naturally occurring methoxylated catechol estrogen and a metabolite of estrone. It is formed by catechol O-methyltransferase via the intermediate 4-hydroxyestrone . It has estrogenic activity similar to estrone and 4-hydroxyestrone .
Synthesis Analysis
The synthesis of 4-Methoxyestrone involves the methylation of estrone, which is facilitated by the enzyme catechol O-methyltransferase .Molecular Structure Analysis
The molecular formula of 4-Methoxyestrone is C19H24O3 . Its average mass is 300.392 Da and its monoisotopic mass is 300.172546 Da . The molecule has 4 defined stereocentres .Chemical Reactions Analysis
4-Methoxyestrone is a metabolite of estrone, formed via the intermediate 4-hydroxyestrone . It is produced from estrone and 17β-estradiol by sequential hydroxylation and O-methylation at the 2- and 4-positions via cytochrome P450 (CYP) enzymes (CYP1A1, CYP1B1) and catechol-O-methyltransferase (COMT) .Scientific Research Applications
4-Methoxyestrone (4-ME1) is an endogenous, naturally occurring methoxylated catechol estrogen and metabolite of estrone . It is formed by catechol O-methyltransferase via the intermediate 4-hydroxyestrone . It has estrogenic activity similarly to estrone and 4-hydroxyestrone .
One potential application of 4-Methoxyestrone is in the field of endocrinology and pathology diagnoses . Steroid hormones like 4-Methoxyestrone can be used as biomarkers in these fields .
In terms of experimental procedures, one study described the use of matrix-assisted laser desorption ionization coupled to mass spectrometry (MALDI-MS) for the analysis of 4-Methoxyestrone . This method allows for high-throughput screening and can be applied to the analysis of clinical samples .
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Endocrinology and Pathology Diagnoses
- 4-Methoxyestrone, like other steroid hormones, can be used as biomarkers in endocrinology and pathology diagnoses .
- The methods of application involve the use of mass spectrometry technologies for the analysis of steroid hormones .
- The outcomes of these applications can help in diagnosing various endocrine disorders and pathologies .
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Cancer Research
- 4-Methoxyestrone could potentially play a role in cancer research, particularly in relation to endometrial cancer .
- The methods of application in this field would likely involve in vitro and in vivo studies to investigate the effects of 4-Methoxyestrone on cancer cells .
- The outcomes of these studies could provide valuable insights into the role of estrogen metabolism in endometrial cancer .
Future Directions
properties
IUPAC Name |
(8R,9S,13S,14S)-3-hydroxy-4-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24O3/c1-19-10-9-12-11-5-7-16(20)18(22-2)14(11)4-3-13(12)15(19)6-8-17(19)21/h5,7,12-13,15,20H,3-4,6,8-10H2,1-2H3/t12-,13-,15+,19+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUEXVLNGOBYUEW-BFDPJXHCSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4OC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC4=C3C=CC(=C4OC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40904316 | |
Record name | 4-Methoxyestrone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40904316 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
300.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxyestrone | |
CAS RN |
58562-33-7 | |
Record name | 4-Methoxyestrone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=58562-33-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Hydroxyestrone-4-methyl ether | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0058562337 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Methoxyestrone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40904316 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-METHOXYESTRONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/EX27GM9MHY | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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